Cas no 13682-20-7 (4,5-dimethyl-2-phenyl-1H-imidazole)

• Product Name: 4,5-dimethyl-2-phenyl-1H-imidazole
• CAS No: 13682-20-7
• MF: C₁₁H₁₂N₂
• MW: 172.226382255554
• CID: 1241471
• PubChem ID: 12270056
• Update Time: 2025-04-20

4,5-dimethyl-2-phenyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 4,5-dimethyl-2-phenyl-
• 4,5-dimethyl-2-phenyl-1H-imidazole
• 13682-20-7
• SCHEMBL647088
• DA-11332
• EN300-132190
• NoName_3532
• 4,5-dimethyl(phenyl)-imidazole
• DTXSID00902954
• VRGWNMQXSXRSTC-UHFFFAOYSA-N

• Inchi： 1S/C11H12N2/c1-8-9(2)13-11(12-8)10-6-4-3-5-7-10/h3-7H,1-2H3,(H,12,13)
• InChI Key： VRGWNMQXSXRSTC-UHFFFAOYSA-N
• SMILES： N1C(C2C=CC=CC=2)=NC(C)=C1C

Computed Properties

• Exact Mass: 172.10016
• Monoisotopic Mass: 172.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• PSA: 28.68

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles